3-(Hydroxymethyl)azetidin-3-ol hydrochloride

• IUPAC Name: 3-(hydroxymethyl)azetidin-3-ol;hydrochloride
• InChI: InChI=1S/C4H9NO2.ClH/c6-3-4(7)1-5-2-4;/h5-7H,1-3H2;1H
• InChI Key: DETSFBGPJSHZQJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)(CO)O.Cl
• Molecular Formula: C4H10ClNO2
• Molecular Weight: 139.58 g/mol
• CAS RN: 934665-98-2

Description

3-(Hydroxymethyl)azetidin-3-ol hydrochloride is a chemical compound with the CAS Number: 934665-98-2. It is used in the synthesis of antibody-drug conjugates (ADCs) and is also a alkyl chain-based PROTAC linker. It is a useful intermediate in the synthesis of polypeptides.

Synthesis Analysis

The synthesis of 3-(Hydroxymethyl)azetidin-3-ol hydrochloride involves hydrogenation of l-(diphenylmethyl)-3-hydroxy azetidine hydrochloride in absolute ethanol at room temperature over Pd(OH)2/C.

Molecular Structure Analysis

The molecular weight of 3-(Hydroxymethyl)azetidin-3-ol hydrochloride is 139.58. The molecular formula is C4H10ClNO2.

Chemical Reactions Analysis

Azetidines are known for their unique reactivity driven by a considerable ring strain. They are significantly more stable than related aziridines, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions.

Scientific Research Applications

Statins and Cardiovascular Health

Statins, such as those derived from 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase inhibitors, have been extensively studied for their role in improving lipid blood levels and reducing atherosclerotic coronary artery disease risk. Research has shown that statins are generally well tolerated and offer significant benefits in reducing cardiovascular morbidity and mortality (Bays, 2006).

Isofraxidin and Its Pharmacological Properties

Isofraxidin, a hydroxy coumarin, has been identified for its multiple pharmacological activities, including anticancer, cardioprotective, and neuroprotective effects. Its diverse biological activities underscore the importance of chemical compounds in medical research and their potential in addressing complex diseases (Majnooni et al., 2020).

Antioxidant Properties of Hydroxycinnamic Acids

Hydroxycinnamic acids (HCAs), with their significant antioxidant properties, are critical in studying oxidative stress-related diseases. Research into HCAs like ferulic, coumaric, caffeic, and sinapic acids reveals their potential in managing diseases linked to oxidative stress, highlighting the role of chemical compounds in preventive medicine (Razzaghi-Asl et al., 2013).

Mechanism of Action

3-(Hydroxymethyl)azetidin-3-ol hydrochloride is used as a non-cleavable ADC linker in the synthesis of antibody-drug conjugates (ADCs). ADCs are designed to harness the targeting ability of monoclonal antibodies by linking them to cytotoxic agents.

It is stored at a temperature of 4 degrees Celsius.

Safety and Hazards

The compound has been classified with the signal word “Warning” and hazard statements H315, H319, H335. Precautionary measures include avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

Azetidines are important four-membered heterocycles used in organic synthesis and medicinal chemistry. The future directions of research on azetidines include further developments in synthetic strategies towards functionalized azetidines and their versatility as heterocyclic synthons.